Rifampicin

• CAS No.: 13292-46-1
• Product Name: Rifampicin
• Molecular Formula: C43H58N4O12
• Molecular Weight: 822.95
• IUPAC Name: [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17,27,29-pentahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-26-[(E)-(4-methylpiperazin-1-yl)iminomethyl]-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-13-yl] acetate
• Standard InChI: InChI=1S/C43H58N4O12/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49/h11-14,19-21,23-25,29,34-35,39,49-53H,15-18H2,1-10H3,(H,45,55)/b12-11+,19-14+,22-13-,44-20+/t21-,23+,24+,25+,29-,34-,35+,39+,43-/m0/s1
• Standard InChIKey: JQXXHWHPUNPDRT-WLSIYKJHSA-N
• SMILES: CC1C=CC=C(C(=O)NC2=C(C(=C3C(=C2O)C(=C(C4=C3C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)O)C=NN5CCN(CC5)C)C
• Appearance: Solid powder
• Description: Rifampicin is a semisynthetic antibiotic produced from Streptomyces mediterranei with broad antibacterial spectrum. In susceptible organisms it inhibits DNA-dependent RNA polymerase activity by forming a stable complex with the enzyme.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Rifampicin; Rifadin; Rifampin; Rimactane; Rimactan; Tubocin; Archidyn; Arficin; Arzide; Benemicin; Doloresum; Eremfat; Fenampicin; Sinerdol
• Reference: 1: Bourgi K, Fiske C, Sterling TR. Tuberculosis Meningitis. Curr Infect Dis Rep. 2017 Sep 11;19(11):39. doi: 10.1007/s11908-017-0595-4. Review. PubMed PMID: 28895024.; 2: Lee CY, Huang CH, Lu PL, Ko WC, Chen YH, Hsueh PR. Role of rifampin for the treatment of bacterial infections other than mycobacteriosis. J Infect. 2017 Sep 1. pii: S0163-4453(17)30271-2. doi: 10.1016/j.jinf.2017.08.013. [Epub ahead of print] Review. PubMed PMID: 28870736.; 3: Lange NW, Salerno DM, Berger K, Tsapepas DS. Using known drug interactions to manage supratherapeutic calcineurin inhibitor concentrations. Clin Transplant. 2017 Aug 30. doi: 10.1111/ctr.13098. [Epub ahead of print] Review. PubMed PMID: 28856745.; 4: Nasiri MJ, Zamani S, Pormohammad A, Feizabadi MM, Aslani HR, Amin M, Halabian R, Imani Fooladi AA. The reliability of rifampicin resistance as a proxy for multidrug-resistant tuberculosis: a systematic review of studies from Iran. Eur J Clin Microbiol Infect Dis. 2017 Aug 19. doi: 10.1007/s10096-017-3079-4. [Epub ahead of print] Review. PubMed PMID: 28823010.; 5: Shi TY, Zhang YF, Shi XH, Wen XH, Dong X, Meng J, Li HY, Yuan XX, Zheng Y, Lu YW. A rare case of meningoencephalitis by Listeria monocytogenes in systemic lupus erythematosus: case report and review. Clin Rheumatol. 2017 Aug 7. doi: 10.1007/s10067-017-3783-6. [Epub ahead of print] Review. PubMed PMID: 28785856.; 6: Iacobino A, Piccaro G, Giannoni F, Mustazzolu A, Fattorini L. Fighting tuberculosis by drugs targeting nonreplicating Mycobacterium tuberculosis bacilli. Int J Mycobacteriol. 2017 Jul-Sep;6(3):213-221. doi: 10.4103/ijmy.ijmy_85_17. Review. PubMed PMID: 28776518.; 7: Zenner D, Beer N, Harris RJ, Lipman MC, Stagg HR, van der Werf MJ. Treatment of Latent Tuberculosis Infection: An Updated Network Meta-analysis. Ann Intern Med. 2017 Aug 15;167(4):248-255. doi: 10.7326/M17-0609. Epub 2017 Aug 1. Review. PubMed PMID: 28761946.; 8: Prasad R, Singh A, Balasubramanian V, Gupta N. Extensively drug-resistant tuberculosis in India: Current evidence on diagnosis & management. Indian J Med Res. 2017 Mar;145(3):271-293. doi: 10.4103/ijmr.IJMR_177_16. Review. PubMed PMID: 28749390; PubMed Central PMCID: PMC5555056.; 9: Vergara Gómez A, González-Martín J, García-Basteiro AL. Xpert® MTB/RIF: Usefulness for the diagnosis of tuberculosis and resistance to rifampicin. Med Clin (Barc). 2017 Jul 21. pii: S0025-7753(17)30476-1. doi: 10.1016/j.medcli.2017.06.007. [Epub ahead of print] Review. English, Spanish. PubMed PMID: 28739268.; 10: Handa R, Upadhyaya S, Kapoor S, Jois R, Pandey BD, Bhatnagar AK, Khanna A, Goyal V, Kumar K. Tuberculosis and biologics in rheumatology: India - A special situation. Int J Rheum Dis. 2017 Jul 21. doi: 10.1111/1756-185X.13129. [Epub ahead of print] Review. PubMed PMID: 28730751.; 11: Bitan O, Wiener-Well Y, Segal R, Schwartz E. Mycetoma (Madura Foot) in Israel: Recent Cases and a Systematic Review of the Literature. Am J Trop Med Hyg. 2017 Jun;96(6):1355-1361. doi: 10.4269/ajtmh.16-0710. Review. PubMed PMID: 28719270; PubMed Central PMCID: PMC5462571.; 12: Rahman MA, Sarkar A. Extensively Drug-resistant Tuberculosis (XDR-TB): A daunting challenge to the current End TB Strategy and policy recommendations. Indian J Tuberc. 2017 Jul;64(3):153-160. doi: 10.1016/j.ijtb.2017.03.006. Epub 2017 Apr 8. Review. PubMed PMID: 28709481.; 13: Jean SS, Hsieh TC, Ning YZ, Hsueh PR. Role of vancomycin in the treatment of bacteraemia and meningitis caused by Elizabethkingia meningoseptica. Int J Antimicrob Agents. 2017 Jul 10. pii: S0924-8579(17)30270-4. doi: 10.1016/j.ijantimicag.2017.06.021. [Epub ahead of print] Review. PubMed PMID: 28705672.; 14: Smith CS, Aerts A, Saunderson P, Kawuma J, Kita E, Virmond M. Multidrug therapy for leprosy: a game changer on the path to elimination. Lancet Infect Dis. 2017 Sep;17(9):e293-e297. doi: 10.1016/S1473-3099(17)30418-8. Epub 2017 Jul 7. Review. PubMed PMID: 28693853.; 15: Criscuolo D. Postgraduate Courses in Pharmaceutical Medicine in Italy. Front Med (Lausanne). 2017 Jun 16;4:79. doi: 10.3389/fmed.2017.00079. eCollection 2017. Review. PubMed PMID: 28670578; PubMed Central PMCID: PMC5472953.; 16: Pea F. Intracellular Pharmacokinetics of Antibacterials and Their Clinical Implications. Clin Pharmacokinet. 2017 Jun 21. doi: 10.1007/s40262-017-0572-y. [Epub ahead of print] Review. PubMed PMID: 28639230.; 17: Nusrath Unissa A, Hanna LE. Molecular mechanisms of action, resistance, detection to the first-line anti tuberculosis drugs: Rifampicin and pyrazinamide in the post whole genome sequencing era. Tuberculosis (Edinb). 2017 Jul;105:96-107. doi: 10.1016/j.tube.2017.04.008. Epub 2017 Apr 22. Review. PubMed PMID: 28610794.; 18: Feng XQ, Zhu LL, Zhou Q. Opioid analgesics-related pharmacokinetic drug interactions: from the perspectives of evidence based on randomized controlled trials and clinical risk management. J Pain Res. 2017 May 24;10:1225-1239. doi: 10.2147/JPR.S138698. eCollection 2017. Review. PubMed PMID: 28579821; PubMed Central PMCID: PMC5449157.; 19: Mohammadi M, Khayat H, Sayehmiri K, Soroush S, Sayehmiri F, Delfani S, Bogdanovic L, Taherikalani M. Synergistic Effect of Colistin and Rifampin Against Multidrug Resistant Acinetobacter baumannii: A Systematic Review and Meta-Analysis. Open Microbiol J. 2017 Apr 28;11:63-71. doi: 10.2174/1874285801711010063. eCollection 2017. Review. PubMed PMID: 28553417; PubMed Central PMCID: PMC5427699.; 20: Nasiri MJ, Haeili M, Ghazi M, Goudarzi H, Pormohammad A, Imani Fooladi AA, Feizabadi MM. New Insights in to the Intrinsic and Acquired Drug Resistance Mechanisms in Mycobacteria. Front Microbiol. 2017 Apr 25;8:681. doi: 10.3389/fmicb.2017.00681. eCollection 2017. Review. PubMed PMID: 28487675; PubMed Central PMCID: PMC5403904.
• PubChem Compound: 135398735
• Last Modified: Nov 11 2021